trans-4-Hydroxycyclohexane-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-hydroxycyclohexane-1-carboxylate
• InChI: InChI=1S/C14H18O3/c15-13-8-6-12(7-9-13)14(16)17-10-11-4-2-1-3-5-11/h1-5,12-13,15H,6-10H2
• InChI Key: JTBAIIGZIKLABZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)OCC2=CC=CC=C2)O
• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• CAS No.: 933448-77-2

Description

Trans-4-Hydroxycyclohexane-1-carboxylic acid benzyl ester: is an organic compound with the molecular formula C14H18O3 It is a derivative of cyclohexane, featuring a hydroxyl group and a carboxylic acid esterified with benzyl alcohol

Scientific Research Applications

Trans-4-Hydroxycyclohexane-1-carboxylic acid benzyl ester has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential role in biochemical pathways and as a probe in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

Target of Action

It is known that the compound is a substrate for the production of cyclohexanecarboxylic acid .

Mode of Action

It is known to be involved in the synthesis of cyclohexanecarboxylic acid

Biochemical Pathways

It is known to be a substrate in the production of cyclohexanecarboxylic acid

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of trans-4-Hydroxycyclohexane-1-carboxylic acid benzyl ester typically involves the esterification of trans-4-Hydroxycyclohexane-1-carboxylic acid with benzyl alcohol. The reaction is usually catalyzed by an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction conditions often include refluxing the reactants in an organic solvent like toluene or dichloromethane to facilitate the esterification process .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of solid acid catalysts in a packed bed reactor can also be employed to streamline the esterification process and reduce the need for extensive purification steps .

Chemical Reactions Analysis

Types of Reactions

Trans-4-Hydroxycyclohexane-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone or carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The ester group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The benzyl ester group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an alkaline medium or chromium trioxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride.

Major Products Formed

Oxidation: Formation of trans-4-oxocyclohexane-1-carboxylic acid or trans-4-hydroxycyclohexane-1-carboxylic acid.

Reduction: Formation of trans-4-hydroxycyclohexane-1-methanol.

Substitution: Formation of various substituted cyclohexane derivatives depending on the nucleophile used.

Comparison with Similar Compounds

Similar Compounds

Cis-4-Hydroxycyclohexane-1-carboxylic acid benzyl ester: Similar structure but with different stereochemistry.

Trans-4-Hydroxycyclohexane-1-carboxylic acid: Lacks the benzyl ester group.

Trans-4-Hydroxycyclohexane-1-methanol: Reduction product of the ester group.

Uniqueness

Trans-4-Hydroxycyclohexane-1-carboxylic acid benzyl ester is unique due to its specific stereochemistry and the presence of both hydroxyl and ester functional groups.

Synthesis routes and methods

Procedure details

To a solution of 4-hydroxycyclohexane carboxylic acid (19.95 g, 138.4 mmol) in 100 mL of degassed DMF was added potassium carbonate (21.0 g, 152.2 mmol) and benzyl bromide (15.61 mL, 131.4 mmol). After 16 hours at room temperature, the reaction mixture was poured into 500 mL of water and extracted 3 times with EtOAc. The combined organic layers were washed with water and brine prior to drying over sodium sulfate. Filtration and solvent removal provided benzyl 4-hydroxycyclohexane carboxylate as a clear oil.